2-((5-(4-bromophenyl)-1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C19H20BrN3O2S/c1-13(2)22-18(24)12-26-19-21-10-17(14-5-7-15(20)8-6-14)23(19)11-16-4-3-9-25-16/h3-10,13H,11-12H2,1-2H3,(H,22,24)
• InChI Key: JXSAFNQGNDSWLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=C(N1CC2=CC=CO2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H20BrN3O2S
• Molecular Weight: 434.4 g/mol

Description

2-((5-(4-bromophenyl)-1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide is a useful research compound. Its molecular formula is C19H20BrN3O2S and its molecular weight is 434.35. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-bromophenyl)-1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-bromophenyl)-1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

Research into related compounds includes the synthesis of benzimidazoles and imidazoles, which are critical to pharmaceutical development. For instance, the synthesis of 1-substituted benzimidazoles from o-bromophenyl isocyanide and amines has been detailed, showcasing methodologies that could be relevant for synthesizing compounds like the one (Lygin & Meijere, 2009).

Antimicrobial and Antiproliferative Activities

Studies have shown the development of novel dicationic imidazo[1,2-a]pyridines with strong DNA affinities and significant in vitro and in vivo activities against protozoal infections (Ismail et al., 2004). Similarly, compounds bearing a sulfonamide moiety have been synthesized for their potential as antimicrobial agents (Darwish et al., 2014).

Anticancer Applications

Research into diamidino-substituted derivatives of phenyl benzothiazolyl and dibenzothiazolyl furans and thiophenes has revealed a correlation between specific substitutions and increased antiproliferative activity, suggesting potential applications in cancer therapy (Racané et al., 2010).

Chemical Modification and Drug Design

The palladium-catalysed direct arylation of bromobenzylacetamide derivatives has been explored to provide simple access to heteroarylated benzylacetamides, a method that could be adapted for the functionalization of similar compounds (Laidaoui et al., 2010).